Cas no 537680-60-7 (4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide structure

537680-60-7 structure

Product Name:4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

CAS No:537680-60-7

MF:C₂₀H₁₉ClN₄O₄

MW:414.842263460159

CID:6225437

PubChem ID:2929928

Update Time:2024-01-06

4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- F1222-0544
- AKOS024603866
- Oprea1_843130
- 4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
- SR-01000254084
- 537680-60-7
- SR-01000254084-1
- Oprea1_591282
- Inchi： 1S/C20H19ClN4O4/c1-10-4-5-11(2)15(8-10)23-19(26)17-12(3)22-20(27)24-18(17)13-6-7-14(21)16(9-13)25(28)29/h4-9,18H,1-3H3,(H,23,26)(H2,22,24,27)
- InChI Key： SUKOUNPRKFNTJC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1C(C(NC2C=C(C)C=CC=2C)=O)=C(C)NC(N1)=O

Computed Properties

Exact Mass: 414.1094828g/mol
Monoisotopic Mass: 414.1094828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 707
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 116Å²

4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1222-0544-2μmol	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1222-0544-5μmol	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1222-0544-10μmol	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1222-0544-20μmol	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1222-0544-1mg	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1222-0544-2mg	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1222-0544-3mg	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1222-0544-4mg	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1222-0544-5mg	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1222-0544-10mg	4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	537680-60-7	90%+	10mg	$79.0	2023-05-17